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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754 Get Quote

Technical Support Center: PS-1145
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability, handling, and use of PS-1145
dihydrochloride in DMSO at -20°C.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for PS-1145 dihydrochloride stock

solutions in DMSO?

A1: For long-term storage, it is recommended to store PS-1145 dihydrochloride stock

solutions in DMSO at -20°C.[1][2] Some suppliers suggest that the solution is stable for months

to years under these conditions.[2] To maintain potency, it is advised to use the solution within

3 months and to aliquot the stock solution to avoid multiple freeze-thaw cycles.[3] For short-

term storage (days to weeks), 4°C is also acceptable.[2]

Q2: How can I ensure the stability of my PS-1145 dihydrochloride in DMSO solution?

A2: To ensure stability:

Store aliquots at -20°C to minimize freeze-thaw cycles.[3]
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Use high-purity, anhydrous DMSO to prepare the stock solution.

Protect the solution from light and moisture.

Before use, allow the vial to equilibrate to room temperature before opening to prevent

condensation.

Q3: What is the mechanism of action of PS-1145?

A3: PS-1145 is a selective inhibitor of IκB kinase (IKK).[2][4][5] By inhibiting IKK, PS-1145

prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory subunit of the

NF-κB transcription factor.[2] This blockage ultimately prevents the nuclear translocation of NF-

κB and the transcription of its target genes, which are involved in inflammation, cell survival,

and immune responses.[2]
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Issue Possible Cause Recommended Solution

Reduced or no activity of PS-

1145 in my assay.

1. Degradation of the

compound: The stock solution

may have degraded due to

improper storage, multiple

freeze-thaw cycles, or

extended storage time. 2.

Incorrect concentration: Errors

in dilution or calculation may

have resulted in a final

concentration that is too low. 3.

Assay-specific issues: The

experimental setup, cell line, or

reagents may not be optimal.

1. Prepare a fresh stock

solution from lyophilized

powder. Use a new aliquot of a

previously prepared stock

solution that has not

undergone multiple freeze-

thaw cycles. 2. Verify all

calculations and ensure

accurate pipetting. Perform a

dose-response experiment to

determine the optimal

concentration. 3. Review the

experimental protocol and

ensure all reagents are fresh

and properly prepared. Consult

relevant literature for

established protocols using

PS-1145 in your specific

assay.

Precipitate observed in the

stock solution upon thawing.

1. Low solubility: The

concentration of PS-1145 may

exceed its solubility limit in

DMSO at lower temperatures.

2. Moisture contamination:

Water contamination can

reduce the solubility of the

compound in DMSO.

1. Gently warm the solution to

37°C and vortex to redissolve

the precipitate. If the

precipitate persists, consider

preparing a new, less

concentrated stock solution. 2.

Use anhydrous DMSO and

ensure proper handling to

prevent moisture

contamination.

Inconsistent results between

experiments.

1. Variability in stock solution:

Inconsistent aliquoting or

handling of the stock solution.

2. Experimental variability:

Minor differences in cell

1. Ensure homogenous mixing

of the stock solution before

aliquoting. Use a consistent

protocol for thawing and

handling aliquots. 2.

Standardize all experimental
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density, incubation times, or

reagent concentrations.

parameters as much as

possible. Include appropriate

positive and negative controls

in every experiment.

Experimental Protocols
Preparation of PS-1145 Dihydrochloride Stock Solution

Allow the vial of lyophilized PS-1145 dihydrochloride to reach room temperature before

opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., 37°C)

may be applied to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store the aliquots at -20°C for long-term storage.[1][2]
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Caption: PS-1145 inhibits the NF-κB signaling pathway.
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Caption: Recommended workflow for using PS-1145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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